Cas no 2227751-44-0 (rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine)

• Product Name: rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine
• CAS No: 2227751-44-0
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6292548
• PubChem ID: 165529539
• Update Time: 2025-05-21

rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227751-44-0
• EN300-1462464
• rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine

• Inchi： 1S/C12H20N4O2/c13-10-4-2-1-3-9(10)11-14-12(15-18-11)16-5-7-17-8-6-16/h9-10H,1-8,13H2/t9-,10+/m0/s1
• InChI Key： GXKGEQUDRRAUEA-VHSXEESVSA-N
• SMILES： O1C([C@H]2CCCC[C@H]2N)=NC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.4Ų

Additional information on rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine

Rac-(1R,2S)-2-[3-(Morpholin-4-yl)-1,2,4-Oxadiazol-5-yl]Cyclohexan-1-Amine

The compound rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine (CAS No. 2227751-44-0) is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a cyclohexane ring with an oxadiazole moiety and a morpholine group. The stereochemistry of the compound is defined by the (1R,2S) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The oxadiazole ring is known for its versatility in forming hydrogen bonds and its ability to act as a bioisostere for other heterocyclic systems. In this compound, the oxadiazole moiety is further functionalized with a morpholine group at the 3-position. Morpholine derivatives are well-documented for their role as stabilizers in various biological systems due to their ability to form strong hydrogen bonds and their lipophilic properties.

The cyclohexane ring in rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine serves as a rigid scaffold that enhances the compound's stability and bioavailability. The amine group at position 1 of the cyclohexane ring is crucial for its interaction with biological targets. Recent research has demonstrated that such secondary amines can act as effective ligands for various enzyme systems, particularly those involved in signal transduction pathways.

One of the most promising applications of this compound lies in its potential as a lead molecule for the development of novel therapeutics. Preclinical studies have shown that rac-(1R,2S)-2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-y]cyclohexan-amines exhibit selective inhibitory activity against certain kinases involved in cancer progression. This selectivity suggests that the compound could be further optimized to develop into a potent anti-cancer agent with minimal off-target effects.

In addition to its therapeutic potential, rac-(1R,2S)-[3-morpholinyl]-oxadiazol-cyclohexanamine has also been explored for its role in chemical synthesis. Its unique structure makes it an ideal building block for constructing more complex molecules with enhanced biological activity. Researchers have utilized this compound to synthesize novel heterocyclic frameworks that exhibit improved solubility and permeability profiles.

The synthesis of rac-(1R,2S)-[3-morpholinyl]-oxadiazol-cyclohexanamine involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent introduction of the morpholine group through nucleophilic substitution. The stereochemical outcome is carefully controlled during these steps to ensure the desired (1R,2S) configuration.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, making it suitable for both academic research and industrial applications.

In conclusion, rac-(1R,S)-[3-morpholinyl]-oxadiazol-cyclohexanamine (CAS No. 7756986) represents a cutting-edge chemical entity with diverse applications in drug discovery and organic synthesis. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop innovative therapeutic agents and advanced chemical frameworks.